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Compound of Interest

Compound Name: 5-Hydroxy Omeprazole-D3

Cat. No.: B12410990 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are paramount to ensuring laboratory

safety and environmental protection. This guide provides detailed, step-by-step procedures for

the proper disposal of 5-Hydroxy Omeprazole-D3, a deuterated metabolite of Omeprazole.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and local regulations before disposing of any chemical waste.

Safety and Handling Information
According to its Safety Data Sheet (SDS), 5-Hydroxy Omeprazole-D3 is not classified as a

hazardous substance or mixture[1]. However, standard laboratory safety practices should

always be observed during handling. A separate SDS for the non-deuterated 5-Hydroxy

Omeprazole lists it as causing skin and serious eye irritation, and it may cause respiratory

irritation[2][3]. Therefore, it is prudent to handle the deuterated form with similar care.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat.

Handling Precautions:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray[2][3].

Wash hands thoroughly after handling[4].

Avoid contact with eyes, skin, and clothing[4].

Ensure adequate ventilation in the handling area.

Disposal Regulations and Considerations
The disposal of pharmaceutical waste is regulated to protect public health and the

environment[5][6]. Key regulatory bodies in the United States include the Environmental

Protection Agency (EPA) and the Drug Enforcement Administration (DEA)[6][7]. While 5-
Hydroxy Omeprazole-D3 is not listed as a hazardous waste, improper disposal can still

contribute to environmental contamination[8][9][10][11]. Omeprazole and its metabolites have

been detected in wastewater, indicating that they can pass through treatment facilities and

enter aquatic environments[8][9][10][11].

Deuterated compounds themselves are not inherently an environmental concern, as deuterium

is a naturally occurring stable isotope of hydrogen[12]. The primary consideration for disposal is

the pharmacological activity and potential environmental impact of the parent molecule.

Quantitative Data Summary
While specific quantitative disposal limits for 5-Hydroxy Omeprazole-D3 are not readily

available due to its non-hazardous classification, the following table summarizes its key

chemical and safety information.
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Property Value Reference

Chemical Formula C17H16D3N3O4S [1]

Molecular Weight 364.43 g/mol [1]

CAS Number 2748479-83-4 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage (Solid) -20°C for 3 years [13]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[13]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of 5-Hydroxy
Omeprazole-D3 from a research laboratory setting.

Objective: To safely dispose of 5-Hydroxy Omeprazole-D3 in accordance with general

laboratory safety and environmental protection principles.

Materials:

Waste container labeled "Non-Hazardous Pharmaceutical Waste for Incineration"

Personal Protective Equipment (PPE) as specified above

Spill kit

Procedure:

Segregation of Waste:

Do not mix 5-Hydroxy Omeprazole-D3 with hazardous chemical waste (e.g., solvents,

acids, bases).
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Collect waste 5-Hydroxy Omeprazole-D3, including any contaminated materials (e.g.,

weigh boats, pipette tips, paper towels), in a designated, clearly labeled, and sealed waste

container.

Container Labeling:

Label the waste container with "Non-Hazardous Pharmaceutical Waste for Incineration"

and list the contents, including "5-Hydroxy Omeprazole-D3."

Ensure the label is legible and securely attached to the container.

Storage of Waste:

Store the sealed waste container in a designated waste accumulation area within the

laboratory.

This area should be away from general laboratory traffic and clearly marked.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the non-hazardous pharmaceutical waste.

Follow your institution's specific procedures for waste pickup requests.

Prohibited Disposal Methods:

Do NOT dispose of 5-Hydroxy Omeprazole-D3 down the drain. This can introduce the

compound into the aquatic environment[14]. The EPA's Subpart P regulations for

healthcare facilities explicitly ban the sewering of hazardous waste pharmaceuticals[6].

While this compound is not classified as hazardous, avoiding sewer disposal is a best

practice.

Do NOT dispose of 5-Hydroxy Omeprazole-D3 in the regular trash. This can lead to its

introduction into landfills and potential leaching into the environment[14].

Spill Cleanup:
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In the event of a spill, wear appropriate PPE.

For a solid spill, gently sweep or scoop the material into a waste container. Avoid

generating dust.

For a solution spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth) and place it in the sealed waste container.

Clean the spill area with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Hydroxy Omeprazole-D3.
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Disposal Workflow for 5-Hydroxy Omeprazole-D3

Start: Have 5-Hydroxy
Omeprazole-D3 for Disposal

Is the compound classified
as hazardous waste?

Segregate as Non-Hazardous
Pharmaceutical Waste

No (per SDS)

Label waste container clearly:
'Non-Hazardous Pharmaceutical Waste

for Incineration'

Store in designated
waste accumulation area

Contact EHS for pickup
and disposal via incineration

Prohibited Disposal Methods:
- No Drain Disposal

- No Regular Trash Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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